Cas no 2229283-26-3 (3-(4-bromofuran-2-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(4-bromofuran-2-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2229283-26-3
• MF: C₇H₆BrF₃O₂
• MW: 259.020552158356
• CID: 6371169
• PubChem ID: 165977291
• Update Time: 2025-05-21

3-(4-bromofuran-2-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromofuran-2-yl)-1,1,1-trifluoropropan-2-ol
• EN300-1962294
• 2229283-26-3

• Inchi： 1S/C7H6BrF3O2/c8-4-1-5(13-3-4)2-6(12)7(9,10)11/h1,3,6,12H,2H2
• InChI Key： WIYMHCAYMAGWFJ-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 257.95033g/mol
• Monoisotopic Mass: 257.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.4Ų

Additional information on 3-(4-bromofuran-2-yl)-1,1,1-trifluoropropan-2-ol

3-(4-Bromofuran-2-yl)-1,1,1-Trifluoropropan-2-ol (CAS No. 2229283-26-3): A Comprehensive Overview

3-(4-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-ol, identified by the CAS number 2229283-26-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated furan ring with a trifluoropropanol moiety. The integration of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The core structure of 3-(4-bromofuran-2-yl)-1,1,1-trifluoropropan-2-ol consists of a furan ring substituted at the 4-position with a bromine atom and at the 2-position with a trifluoropropanol group. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, leading to interesting electronic properties. The trifluoropropanol group introduces significant fluorine content, which is known to enhance stability and reactivity in certain chemical reactions. Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of fluorinated polymers.

One of the most notable aspects of CAS No. 2229283-26-3 is its role as an intermediate in organic synthesis. Its ability to undergo various transformations makes it a versatile building block for constructing more complex molecules. For instance, researchers have utilized this compound as a starting material for synthesizing bioactive compounds with potential pharmacological applications. The presence of the bromine atom in the furan ring facilitates nucleophilic aromatic substitution reactions, which are crucial for forming diverse chemical structures.

In terms of physical properties, 3-(4-bromofuran-2-yl)-1,1,1-trifluoropropan-2-ol exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding capabilities. This characteristic makes it suitable for use in high-performance materials that require thermal stability. Recent advancements in materials science have explored its application as a monomer in the synthesis of thermally resistant polymers, which are essential for aerospace and electronic industries.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the brominated furan derivative followed by its reaction with an appropriate trifluoropropanol precursor. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Modern synthetic methodologies have enabled researchers to develop more efficient routes for producing this compound on an industrial scale.

From an environmental standpoint, CAS No. 22957077 has been studied for its biodegradation potential and ecological impact. Initial findings suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental effects if not properly managed during industrial processes.

In conclusion, 3-(4-bromofuran-₂yl)-₁₁₁-trifluoropropan₂₂₂₃₃₃₃₃₃₃₃₃₃₃, with its unique chemical structure and versatile properties, continues to be a focal point in contemporary chemical research and development.